Benzo[b]thiophen-2-ylmethyl-isopropyl-amine

• IUPAC Name: N-(1-benzothiophen-2-ylmethyl)propan-2-amine
• InChI: InChI=1S/C12H15NS/c1-9(2)13-8-11-7-10-5-3-4-6-12(10)14-11/h3-7,9,13H,8H2,1-2H3
• InChI Key: AQCLDPJJUASHRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=CC2=CC=CC=C2S1
• Molecular Formula: C12H15NS
• Molecular Weight: 205.32 g/mol

Description

Synthesis Analysis

The synthesis of benzothiophene derivatives has been reported in several studies. For instance, a one-step synthesis of benzothiophenes by aryne reaction with alkynyl sulfides has been disclosed. A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner.

Chemical Reactions Analysis

The chemical reactions involving benzothiophene derivatives have been explored in several studies. For instance, an aryne reaction with alkynyl sulfides affording benzo[b]thiophenes has been disclosed.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Benzo[b]thiophen-2-ylmethyl-isopropyl-amine” are not explicitly mentioned in the search results.

Scientific Research Applications

• Synthesis of 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene derivatives

  • Summary : This study focused on the synthesis of a novel alkyne, 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene, and its testing for Sonogashira coupling reaction with different iodoaryl compounds.
  • Methods : The study used Pd-catalyzed coupling reactions like the Sonogashira coupling reaction for the formation of new carbon–carbon bonds under mild reaction conditions.
  • Results : The study investigated whether the synthesized terminal alkyne, having a special construction, might be a useful precursor for the synthesis of potentially active organic molecules.

• Synthesis and biological evaluation of novel benzothiophene derivatives

  • Summary : This research involved the synthesis of benzothiophene derivatives using coupling reactions and electrophilic cyclization reactions.
  • Methods : The antimicrobial properties of the synthesized compounds were tested against indicator microorganisms such as C. albicans ATCC 10231, B. subtilis ATCC 6633, E. coli ATCC 25922 and S. aureus ATCC 25923.
  • Results : Some compounds displayed high antibacterial activity against S. aureus. Additionally, certain compounds showed high antioxidant capacities, surpassing the antioxidant capacity of a universally accepted reference of trolox.

• Synthesis of 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene derivatives

  • Summary : This research focused on the synthesis of a novel alkyne, 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene, and its testing for Sonogashira coupling reaction with different iodoaryl compounds.
  • Methods : The study used Pd-catalyzed coupling reactions like the Sonogashira coupling reaction for the formation of new carbon–carbon bonds under mild reaction conditions.
  • Results : The study investigated whether the synthesized terminal alkyne, having a special construction, might be a useful precursor for the synthesis of potentially active organic molecules.

• Synthesis of 2-substituted benzo[b]thiophene via a Pd-catalyzed coupling

  • Summary : A Pd(II)-catalyzed Sonogashira type cross-coupling reaction between 2-iodothiophenol and phenylacetylene has been developed.
  • Methods : A series of 2-substituted benzo[b]thiophenes were obtained in moderate to good yield (up to 87%).
  • Results : The application of this method was demonstrated by the synthesis of 2-(4-(tert-butyl)phenyl)benzo[b]thiophene 1,1-dioxide and (4-methoxyphenyl)(2-(4-methoxyphenyl) benzo[b]thiophen-3-yl)methanone, which exhibit a fluorescence quantum yield of up to 1 and can be used as a cannabinoid receptor ligand, respectively.

• New strategy for the synthesis of 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene derivatives

  • Summary : This study focused on the synthesis of a novel alkyne, 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene, and its testing for Sonogashira coupling reaction with different iodoaryl compounds.
  • Methods : The study used Pd-catalyzed coupling reactions like the Sonogashira coupling reaction for the formation of new carbon–carbon bonds under mild reaction conditions.
  • Results : The study investigated whether the synthesized terminal alkyne, having a special construction, might be a useful precursor for the synthesis of potentially active organic molecules.

• Synthesis of 2-substituted benzo[b]thiophene via a Pd-catalyzed coupling of 2-iodothiophenol with phenylacetylene

  • Summary : A Pd(II)-catalyzed Sonogashira type cross-coupling reaction between 2-iodothiophenol and phenylacetylene has been developed.
  • Methods : A series of 2-substituted benzo[b]thiophenes were obtained in moderate to good yield (up to 87%).
  • Results : The application of this method was demonstrated by the synthesis of 2-(4-(tert-butyl)phenyl)benzo[b]thiophene 1,1-dioxide and (4-methoxyphenyl)(2-(4-methoxyphenyl) benzo[b]thiophen-3-yl)methanone, which exhibit a fluorescence quantum yield of up to 1 and can be used as a cannabinoid receptor ligand, respectively.